![molecular formula C21H19N3O4 B2460044 methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate CAS No. 1291855-35-0](/img/structure/B2460044.png)
methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C21H19N3O4 and its molecular weight is 377.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Systems : The reagent methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been utilized for the preparation of heterocyclic systems like 4H-pyrido[1,2-a]pyrimidin-4-ones and 4H-pyrimido[1,2-b]pyridazin-4-ones. These systems are synthesized through reactions that yield amino-substituted fused pyrimidinones, showcasing the compound's utility in creating complex heterocyclic structures (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).
Preparation of Fused Pyrimidinones : A related compound, methyl 2-benzoylamino-3-dimethylaminopropenoate, serves as a reagent for generating fused pyrimidinones from heterocyclic α-amino compounds. This process leads to derivatives of pyrido[1,2-a]pyrimidine and pyrimido[1,2-b]pyridazine, highlighting the versatility of these compounds in synthesizing diverse heterocyclic frameworks (Stanovnik et al., 1990).
Novel Heterocyclic Compounds Synthesis : The synthesis of novel classes of compounds like 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones has been reported. These compounds are synthesized from precursors such as methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate, showcasing the role of similar methyl 2-acetyl compounds in creating new heterocyclic structures with potential biological activities (Koza et al., 2013).
Mechanism of Action
Target of Action
The primary target of methyl 2-({[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetyl}amino)benzoate is β-catenin . β-catenin is a crucial component of the Wnt signaling pathway, which plays a significant role in cell proliferation and differentiation .
Mode of Action
this compound interacts directly with β-catenin within the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction induces β-catenin ubiquitination and proteasomal degradation , thereby inhibiting the Wnt signaling pathway.
Biochemical Pathways
The Wnt signaling pathway is the primary biochemical pathway affected by this compound . The compound’s action on β-catenin leads to its degradation, which in turn inhibits the Wnt signaling pathway. This pathway is crucial for various cellular processes, including cell proliferation, differentiation, and migration. Therefore, the compound’s action can have significant downstream effects on these processes.
Pharmacokinetics
Its effective concentration in dld-1, sw480, and ls174t cultures ranges from 125 to 5 μM , suggesting that it has good bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of the Wnt signaling pathway . This inhibition can lead to decreased cell proliferation, particularly in Wnt signaling-dependent cancer cells . The compound exhibits selective inhibition against these cells, with an IC50 value of less than 6 μM .
Properties
IUPAC Name |
methyl 2-[[2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4/c1-14-7-9-15(10-8-14)17-11-12-20(26)24(23-17)13-19(25)22-18-6-4-3-5-16(18)21(27)28-2/h3-12H,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIGWAYKHSOCGSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.